Cas no 308353-09-5 (7-(6-AMINO-3-AZABICYCLO[3.1.0]HEXAN-3-YL)-1-(2,4-DIFLUOROPHENYL)-6-FLUORO-4-OXO-1,4-DIHYDRO-1,8-NAPHTHYRIDINE-3-CARBOXYLIC ACID)

• Product Name: 7-(6-AMINO-3-AZABICYCLO[3.1.0]HEXAN-3-YL)-1-(2,4-DIFLUOROPHENYL)-6-FLUORO-4-OXO-1,4-DIHYDRO-1,8-NAPHTHYRIDINE-3-CARBOXYLIC ACID
• CAS No: 308353-09-5
• MF: C₂₀H₁₅F₃N₄O₃
• MW: 416.353314638138
• CID: 3329408
• PubChem ID: 481696
• Update Time: 2025-04-21

7-(6-AMINO-3-AZABICYCLO[3.1.0]HEXAN-3-YL)-1-(2,4-DIFLUOROPHENYL)-6-FLUORO-4-OXO-1,4-DIHYDRO-1,8-NAPHTHYRIDINE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 7-(6-AMINO-3-AZABICYCLO[3.1.0]HEXAN-3-YL)-1-(2,4-DIFLUOROPHENYL)-6-FLUORO-4-OXO-1,4-DIHYDRO-1,8-NAPHTHYRIDINE-3-CARBOXYLIC ACID
• 1,8-Naphthyridine-3-carboxylic acid, 7-(6-amino-3-azabicyclo[3.1.0]hex-3-yl)-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-
• SCHEMBL1902266
• MLS000080907
• 7-(6-Amino-3-azabicyclo[3.1.0]hex-3-yl)-1-(2,4-difluorophenyl)-6-fluoro-4-oxohydropyridino[2,3-b]pyridine-3-carboxylic acid
• Oprea1_699265
• AKOS040765070
• SCHEMBL13575805
• DTXSID10861386
• 7-(6-Amino-3-azabicyclo[3.1.0]hex-3-yl)-1-(2,4-difluorophenyl)-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid
• NCGC00064532-02
• 308353-09-5
• CHEMBL1624529
• NCGC00181004-01
• 7-(6-azanyl-3-azabicyclo[3.1.0]hexan-3-yl)-1-[2,4-bis(fluoranyl)phenyl]-6-fluoranyl-4-oxidanylidene-1,8-naphthyridine-3-carboxylic acid;methanesulfonic acid
• Kinome_3352
• BDBM38912
• (1R,5R,6R)-7-(6-Amino-3-Azabicyclo[3.1.0]Hex-3- Yl)-1-(2,4-difluorophenyl)-6-Fluoro-1,4-dihydro-4-Oxo-1,8-naphthyridine-3-carboxylic acid
• AKOS000280370
• 7-(6-amino-3-azabicyclo[3.1.0]hexan-3-yl)-1-(2,4-difluorophenyl)-6-fluoro-4-keto-1,8-naphthyridine-3-carboxylic acid;mesylic acid
• 7-(6-amino-3-azabicyclo[3.1.0]hexan-3-yl)-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylic acid;methanesulfonic acid
• 7-(6-amino-3-azabicyclo[3.1.0]hexan-3-yl)-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylic acid
• SMR000057550
• cid_665294

• Inchi： 1S/C20H15F3N4O3/c21-8-1-2-15(13(22)3-8)27-7-12(20(29)30)17(28)9-4-14(23)19(25-18(9)27)26-5-10-11(6-26)16(10)24/h1-4,7,10-11,16H,5-6,24H2,(H,29,30)
• InChI Key： WVPSKSLAZQPAKQ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2F)C2C(=CC(F)=C(N3CC4C(C4N)C3)N=2)C(=O)C(C(O)=O)=C1

Computed Properties

• Exact Mass: 416.10962484Da
• Monoisotopic Mass: 416.10962484Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 99.8Ų